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Compound of Interest

Compound Name: Cyclohexyldimethoxymethylsilane

Cat. No.: B098902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of cyclohexyldimethoxymethylsilane (CAS No. 17865-32-6), an organosilicon compound
with significant applications in materials science and as a catalyst component. This document
details a robust synthetic protocol via the Grignard reaction, outlines purification methods, and
presents a thorough characterization profile using modern analytical techniques.

Physicochemical Properties

Cyclohexyldimethoxymethylsilane is a colorless, transparent liquid with a molecular formula
of C9H2002Si and a molecular weight of 188.34 g/mol .[1][2][3][4] It is recognized for its
thermal stability and hydrolytic sensitivity, where the methoxy groups can react with water.[3][5]
This reactivity is key to its function as a coupling agent. The key physicochemical properties
are summarized in Table 1.

Table 1: Physicochemical Properties of Cyclohexyldimethoxymethylsilane
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Property Value

CAS Number 17865-32-6

Molecular Formula C9H2002Si

Molecular Weight 188.34 g/mol

Appearance Colorless transparent liquid
Boiling Point 201.2 °C (lit.)[2]

Density 0.94 g/mL at 25 °C (lit.)[2]
Refractive Index (n20/D) 1.439 (lit.)[2]

Flash Point 165 °F[2]

Melting Point <-72°C

Synthesis of Cyclohexyldimethoxymethylsilane

The primary route for the synthesis of cyclohexyldimethoxymethylsilane is through a
Grignard reaction. This method involves the reaction of a cyclohexylmagnesium halide with
methyltrimethoxysilane. A solventless, one-step synthesis has been reported, offering an
efficient and streamlined process.

Synthesis Pathway

The synthesis proceeds via the formation of a Grignard reagent from a cyclohexane halide and
magnesium, which then reacts with methyltrimethoxysilane to yield the desired product.
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Cyclohexane Halide

Cyclohexylmagnesium Halide

|
Magnesium Cyclohexyldimethoxymethylsilane --#{ Magnesium Halide Methoxide

Methyltrimethoxysilane
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Assemble Reaction Apparatus under N2

:

Charge Flask with Mg and Catalyst

Y
Add Methyltrimethoxysilane

Y
Add Initial Cyclohexane Halide

;

Reflux for 30-40 min

;

Add Remaining Cyclohexane Halide

;

Reflux for 30-40 min

;

Cool Reaction Mixture

;

Filter to Remove Salts

;

Fractional Distillation

Pure Cyclohexyldimethoxymethylsilane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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